Cas no 1226428-88-1 (2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole)

• Product Name: 2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole
• CAS No: 1226428-88-1
• MF: C₁₇H₁₃F₃N₂S
• MW: 334.358732938766
• CID: 5445470
• Update Time: 2025-11-07

2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazole
• 2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

• Inchi： 1S/C17H13F3N2S/c1-23-16-21-11-15(12-6-3-2-4-7-12)22(16)14-9-5-8-13(10-14)17(18,19)20/h2-11H,1H3
• InChI Key： YFXWCADVCHEMTG-UHFFFAOYSA-N
• SMILES： C1(SC)N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC=C2)=CN=1

Additional information on 2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

Research Briefing on 2-(Methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS: 1226428-88-1)

The compound 2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS: 1226428-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of this imidazole derivative as a promising scaffold for drug development. Its structural features, including the trifluoromethylphenyl group and methylsulfanyl moiety, contribute to its unique interactions with biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways, making it a candidate for anti-inflammatory and anticancer therapies.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study employed molecular docking and in vitro assays to elucidate the binding mechanism, revealing high affinity and selectivity for COX-2 over COX-1. These findings suggest its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another line of research has investigated the compound's antitumor properties. A preprint from BioRxiv (2024) reported that 2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole exhibited significant cytotoxicity against several cancer cell lines, including breast and lung adenocarcinoma. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway and inhibits angiogenesis by downregulating VEGF expression.

The synthesis of this compound has also been optimized in recent years. A 2022 patent (WO2022156789) describes a novel, scalable method for its production, emphasizing greener solvents and higher yields. This advancement addresses previous challenges related to cost and environmental impact, facilitating its transition to preclinical development.

Despite these promising results, challenges remain. Pharmacokinetic studies in animal models have revealed moderate bioavailability, prompting ongoing research into prodrug strategies and formulation improvements. Additionally, the compound's metabolic stability and potential off-target effects warrant further investigation to ensure clinical viability.

In conclusion, 2-(methylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole represents a versatile and pharmacologically active molecule with applications in inflammation and oncology. Continued research into its mechanisms, optimization of its pharmacokinetic profile, and exploration of combination therapies will be critical to unlocking its full therapeutic potential.